119-04-0(Framycetin)

Framycetin Chemical and Physical Properties

Names and Identifiers

- Neomycin B Hexaacetate
- Neomycin B
- NEOMYCIN B, EP STANDARD
- ...
- 3)-O-b-D-ribofuranosyl-(1&reg
- actilin
- actiline
- antibiotique
- enterfram
- Fradiomycin B
- framygen
- Neomycin solution
- soframycin
- soframycine
- Framidal
- Framycin
- Francetin
- Fraquinol
- framycetin
- CHEMBL184618
- Neomicina [DCIT]
- Prestwick3_000158
- Neomycin B; Fradiomycin B
- Neomycin Trisulfate Hydrate Deuterated
- Framycetine [INN-French]
- AB00443887
- Neomycin B sulfate
- HMS2089P15
- Neomycinum [INN-Latin]
- EN300-7480789
- NEOMYCIN SULFATE
- Framycetin (INN)
- 119-04-0
- Neo-Rx
- Antibiotic 956
- 4-18-00-07476 (Beilstein Handbook Reference)
- 1404-04-2
- D-STREPTAMINE, O-2,6-DIAMINO-2,6-DIDEOXY-.BETA.-L-IDOPYRANOSYL-(1->3)-O-.BETA.-D-RIBOFURANOSYL-(1->5)-O-(2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4))-2-DEOXY-
- Jernadex
- Nivemycin
- NMY
- FRAMYCETIN [WHO-DD]
- Neomycine [INN-French]
- Fradiomycin B;Neomycin B
- Mycerin
- DB00452
- NEOMYCIN B [MI]
- Neomycin [INN:BAN]
- NS00072944
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- EINECS 204-292-2
- Framycetine
- GTPL709
- MYCIFRADIN; NEOMAS; PIMAVECORT; VONAMYCIN
- NEOMYCIN B [USP-RS]
- D-Streptamine, O-2,6-diamino-2,6-dideoxy-.beta.-L-idopyranosyl-(1.->3)-O-.beta.-D-ribofuranosyl-(1->5)]-O-[2,6-diamino-2,6-dideoxy-.alpha.-D-glucopyranosyl-(1->4)]-2-deoxy
- D-Streptamine, O-2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4)-O-(O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-3)-beta-D-ribofuranosyl-(1-5))-2-deoxy-
- ANTIBIOTIC PRODUCED BY STREPTOMYCES DECARIS
- Neolate
- EPA Pesticide Chemical Code 006303
- CCRIS 5462
- UNII-4BOC774388
- Dekamycin iii
- UNII-I16QD7X297
- 6-(2-{(4S,2R,3R,5R)-4-[(5S,6S,2R,3R,4R)-3-amino-6-(aminomethyl)-4,5-dihydroxy( 2H-3,4,5,6-tetrahydropyran-2-yloxy)]-3-hydroxy-5-(hydroxymethyl)oxolan-2-yloxy }(3S,6S,1R,2R,4R)-4,6-diamino-3-hydroxycyclohexyloxy)(3S,2R,4R,5R,6R)-5-amino- 2-(aminomethyl)-2H
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol
- J-004060
- ANTIBIOTIQUE EF 185
- HSDB 3242
- CS-6390
- Neomycine
- neomycin
- Fradiomycin
- BSPBio_000296
- FRAMYCETIN [INN]
- BRN 0101621
- Fradiomycinum
- DTXSID2023359
- Caswell No. 595
- HY-17624
- AB00443887-03
- Framycetinum
- C01737
- Neomycin sulphate
- NEOMYCINB
- NCGC00179612-01
- I16QD7X297
- Mycifradin
- Q4492348
- Neomycinum
- Antibiotic 10676
- Neomicina
- 4BOC774388
- SCHEMBL3279
- Framicetina
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-{[(1R,2R,3S,4R,6S)-4,6-diamino-2-{[(2S,3R,4S,5R)-4-{[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy}-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-3-hydroxycyclohexyl]oxy}oxane-3,4-diol
- Myacyne
- (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxy-tetrahydropyran-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]oxy-3-hydroxy-cyclohexoxy]tetrahydropyran-3,4-diol
- Framicetina [INN-Spanish]
- Bycomycin
- Neobrettin
- Neomin
- BPBio1_000326
- D-STREPTAMINE, O-2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(O-2,6-DIAMINO-2,6-DIDEOXY-.BETA.-L-IDOPYRANOSYL-(1->3)-.BETA.-D-RIBOFURANOSYL-(1->5))-2-DEOXY-
- Neomcin
- PIMAVECORT
- Framycetin [INN:BAN:DCF]
- Antibiotic produced by Streptomyces decaris. Neomycin B
- Neomas
- EINECS 215-766-3
- Vonamycin powder V
- AKOS024284361
- Framycetinum [INN-Latin]
- USAF CB-19
- CHEBI:7508
- 11004-65-2
- BRD-K71013094-065-01-2
- D05140
- (2S,3S,5R,6R)-5-amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol
- DA-63612
- GLXC-10574
- BRD-K71013094-326-01-8
- Fradiomycin Trisulfate Hydrate deuterated
- BRD-K71013094-001-02-5
- Framycetin
- Inchi： InChI=1S/C23H46N6O13/c24-2-7-13(32)15(34)10(28)21(37-7)40-18-6(27)1-5(26)12(31)20(18)42-23-17(36)19(9(4-30)39-23)41-22-11(29)16(35)14(33)8(3-25)38-22/h5-23,30-36H,1-4,24-29H2/t5-,6+,7-,8+,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+/m1/s1
- InChI Key： PGBHMTALBVVCIT-VCIWKGPPSA-N
- SMILES： N[C@@H](C[C@H]1N)[C@@]([C@@H]([C@H]1O)O[C@@](O[C@H](CO)[C@H]2O[C@@]([C@@H]([C@@H](O)[C@@H]3O)N)([H])O[C@H]3CN)([H])[C@@H]2O)([H])O[C@H]([C@@H]([C@@H](O)[C@@H]4O)N)O[C@@H]4CN

Computed Properties

Exact Mass: 614.31200
Monoisotopic Mass: 614.312286
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 42
Rotatable Bond Count: 9
Complexity: 872
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 19
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 353
XLogP3: -9

Experimental Properties

Color/Form: Clear liquid
Density: 1.3548 (rough estimate)
Melting Point: Not available
Boiling Point: 658.4°C (rough estimate)
Flash Point: 514.5±34.3 °C
Refractive Index: 1.6000 (estimate)
PSA: 353.11000
LogP: -4.69350
Merck: 13,6482
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Framycetin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：2
Hazard Category Code： 42/43-63-36/37/38
Safety Instruction： 26-36/37/39-45-36/37-23
FLUKA BRAND F CODES：8
Hazardous Material Identification：
Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R42/43

Framycetin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Ambeed	A463875-10mg	(2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol	119-04-0	99+%	10mg	$207.0	2024-05-30
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N69770-10mg	Framycetin	119-04-0		10mg	¥1132.0	2021-09-08
TRC	N389983-5mg	Neomycin B	119-04-0		5mg	$ 155.00	2023-09-06
TRC	N389983-1mg	Neomycin B	119-04-0		1mg	$ 265.00	2023-09-06
Enamine	EN300-7480789-0.05g	(2S,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-{[(2R,3S,4R,5S)-5-{[(1R,2R,3S,5R,6S)-3,5-diamino-2-{[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy}-6-hydroxycyclohexyl]oxy}-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy}oxane-3,4-diol	119-04-0	95.0%	0.05g	$2755.0	2025-03-10
MedChemExpress	HY-17624-5mg(16.27mM*500μLin0.9%NaCl)	Framycetin	119-04-0		5mg	￥600	2022-05-18
A2B Chem LLC	AE09273-50mg	NEOMYCIN B	119-04-0		50mg	$115.00	2024-04-20
1PlusChem	1P008SEX-25mg	Neomycin B	119-04-0		25mg	$85.00	2025-02-24
DC Chemicals	DC10307-250 mg	Framycetin	119-04-0	>98%	250mg	$800.0	2022-02-28
TRC	N389983-2.5mg	Neomycin B	119-04-0		2.5mg	$ 602.00	2023-09-06

Framycetin Related Literature

1. 3D-printed insect models offer a feasible method for mating studies of chrysomelid beetles

YuanWang,LeZong,Xin-YingZhang,Si-QinGe,KariA.Segraves,Huai-JunXue
2. A “sugar-deficient” G-quadruplex: incorporation of aTNA in G4 structures†

Keiji Murayama,Frédéric Rosu,Hiromu Kashida,Hiroyuki Asanuma Chem. Sci., 2013,4, 3693-3698
3. A closed form large deformation solution of plate bending with surface effects

Tianshu Liu,Anand Jagota,Chung-Yuen Hui Soft Matter, 2017,13, 386-393
4. 99mTc-3Cboroxime: a novel 99mTc(iii) complex [99mTcCl(CDO)(CDOH)2B-3C] (CDOH2 = cyclohexanedione dioxime; 3C-B(OH)2 = 3-(carbamoylphenyl)boronic acid) with high heart uptake and long myocardial retention

Shuang Liu Dalton Trans., 2017,46, 14509-14518
5. A “light-on” colorimetric assay for anion detection using the inhibitory effect of anions on the catalytic activity of metal nanoparticles for the degradation of methyl orange†

Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125

Related Categories

119-04-0 (Framycetin) Related Products

Recommend Articles

Glycine-Based Bioconjugation Strategies in Chemical Biopharmaceuticals

2025-05-23

Author： Xia Ouyang

Page View：549

Score：5.0
The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems

2025-05-06

Author： Yue Yu

Page View：530
Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals

2025-05-21

Author： Matthew Martin

Page View：526

Score：3.5
Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals

2025-05-16

Author： Elizabeth Thomas

Page View：525
Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges

2025-05-20

Author： Xiaomei Zhu

Page View：523

Cas no 119-04-0 (Framycetin)

Framycetin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Framycetin Security Information

Framycetin Pricemore >>

Framycetin Related Literature

Related Categories

119-04-0 (Framycetin) Related Products

Recommend Articles